2-amino-N-methyl-2-(oxan-4-yl)acetamidehydrochloride

• Molecular Formula: C8H17ClN2O2
• Molecular Weight: 208.68 g/mol
• IUPAC Name: 2-amino-N-methyl-2-(oxan-4-yl)acetamide;hydrochloride
• InChI: InChI=1S/C8H16N2O2.ClH/c1-10-8(11)7(9)6-2-4-12-5-3-6;/h6-7H,2-5,9H2,1H3,(H,10,11);1H
• InChI Key: BEVGGYWEWWBBHV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(C1CCOCC1)N.Cl

Description

2-amino-N-methyl-2-(oxan-4-yl)acetamidehydrochloride is a chemical compound with the molecular formula C8H17ClN2O2 It is a derivative of acetamide and is characterized by the presence of an oxan-4-yl group, which is a tetrahydropyran ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N-methyl-2-(oxan-4-yl)acetamidehydrochloride typically involves the reaction of oxan-4-ylamine with N-methylacetamide under controlled conditions. The reaction is carried out in the presence of hydrochloric acid to form the hydrochloride salt of the compound. The process can be summarized as follows:

Starting Materials: Oxan-4-ylamine and N-methylacetamide.

Reaction Conditions: The reaction is conducted in an aqueous medium with hydrochloric acid as a catalyst.

Product Formation: The resulting product is this compound.

Industrial Production Methods

On an industrial scale, the production of this compound may involve more efficient and scalable methods such as continuous flow synthesis. This method allows for better control over reaction conditions and yields higher purity products. The use of automated systems and advanced purification techniques ensures the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-amino-N-methyl-2-(oxan-4-yl)acetamidehydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amine group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophiles like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives of the original compound.

Scientific Research Applications

2-amino-N-methyl-2-(oxan-4-yl)acetamidehydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-amino-N-methyl-2-(oxan-4-yl)acetamidehydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use. For example, in biological systems, it may inhibit or activate certain enzymes, leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

Methyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride: This compound has a similar structure but differs in the presence of a methyl ester group.

2-amino-N-(oxan-4-yl)acetamide: Lacks the N-methyl group present in 2-amino-N-methyl-2-(oxan-4-yl)acetamidehydrochloride.

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties